Cas no 75535-96-5 (4H-​Pyrimido[6,​1-​a]​isoquinolin-​4-​one, 2-​chloro-​6,​7-​dihydro-​9,​10-​dimethoxy-)

2-Chloro-6,7-dihydro-9,10-dimethoxy-4H-pyrimido[6,1-a]isoquinolin-4-one is a heterocyclic compound featuring a fused pyrimidoisoquinoline scaffold with chloro and dimethoxy functional groups. Its structural complexity offers potential utility in medicinal chemistry, particularly as a building block for bioactive molecules. The chloro substituent enhances reactivity for further derivatization, while the dimethoxy groups may influence electronic properties and binding interactions. This compound’s rigid polycyclic framework could be valuable in the development of kinase inhibitors or other targeted therapeutics. Its synthetic versatility and distinct pharmacophore make it a candidate for exploratory research in drug discovery and mechanistic studies. Handling requires standard laboratory precautions due to its reactive chloro group.
4H-​Pyrimido[6,​1-​a]​isoquinolin-​4-​one, 2-​chloro-​6,​7-​dihydro-​9,​10-​dimethoxy- structure
75535-96-5 structure
Product Name:4H-​Pyrimido[6,​1-​a]​isoquinolin-​4-​one, 2-​chloro-​6,​7-​dihydro-​9,​10-​dimethoxy-
CAS No:75535-96-5
MF:C14H13CLN2O3
MW:292.72
CID:5145658
PubChem ID:4678720
Update Time:2025-06-12

4H-​Pyrimido[6,​1-​a]​isoquinolin-​4-​one, 2-​chloro-​6,​7-​dihydro-​9,​10-​dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-9,10-dimethoxy-6,7-dihydro4H-pyrimido[6,1-a]isoquinolin-4-one
    • starbld0002193
    • 9,10-dimethoxy-6,7-dihydro-2-chloro-4H-pyrimido(6,1-a)isoquinolin-4-one
    • 4H-Pyrimido[6,1-a]isoquinolin-4-one, 2-chloro-6,7-dihydro-9,10-dimethoxy-
    • 9,10-dimethoxy-6,7-dihydro-2-chloro-4H-pyrimido(6,1-a)-isoquinolin-4-one
    • MFCD03661968
    • 2-Chloro-6,7-dihydro-9,10-dimethoxy-4H-pyrimido-[6,1-a]isoquinolin-4one
    • 2-chloro-9,10-dimethoxy-6,7-dihydropyrimido[6,1-a]isoquinolin-4-one
    • E86163
    • AKOS022116102
    • DTXSID701151312
    • 2-Chloro-6,7-dihydro-9,10-dimethoxy-4H-pyrimido-[6,1-a]isoquinolin-4-one
    • BIJWXQNMLKVZJM-UHFFFAOYSA-N
    • 75535-96-5
    • SCHEMBL5117237
    • 2-Chloro-9,10-dimethoxy-6,7-dihydro-4H-pyrimido(6,1-a)isoquinolin-4-one
    • 9,10-Dimethoxy-2-chloro-6,7-dihydro-4H-pyrimido(6,1-a) isoquinolin-4-one
    • 2-chloro-9,10-dimethoxy-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one
    • STL348236
    • 2-chloro-6,7-dihydro-9,10-dimethoxy-4h-pyrimido[6,1-a]isoquinolin-4-one
    • 2chloro-9,10-dimethoxy-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one
    • 9,10-dimethoxy-2-chloro-6,7-dihydro-4H-pyrimido(6,1-a)isoquinolin-4-one
    • SY297047
    • 4H-​Pyrimido[6,​1-​a]​isoquinolin-​4-​one, 2-​chloro-​6,​7-​dihydro-​9,​10-​dimethoxy-
    • Inchi: 1S/C14H13ClN2O3/c1-19-11-5-8-3-4-17-10(7-13(15)16-14(17)18)9(8)6-12(11)20-2/h5-7H,3-4H2,1-2H3
    • InChI Key: BIJWXQNMLKVZJM-UHFFFAOYSA-N
    • SMILES: C1(=C(OC)C=C2C(=C1)CCN1C(=O)N=C(Cl)C=C21)OC

Computed Properties

  • Exact Mass: 292.0614700g/mol
  • Monoisotopic Mass: 292.0614700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.1Ų

4H-​Pyrimido[6,​1-​a]​isoquinolin-​4-​one, 2-​chloro-​6,​7-​dihydro-​9,​10-​dimethoxy- Pricemore >>

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Additional information on 4H-​Pyrimido[6,​1-​a]​isoquinolin-​4-​one, 2-​chloro-​6,​7-​dihydro-​9,​10-​dimethoxy-

Comprehensive Overview of 4H-Pyrimido[6,1-a]isoquinolin-4-one, 2-chloro-6,7-dihydro-9,10-dimethoxy- (CAS No. 75535-96-5)

The compound 4H-Pyrimido[6,1-a]isoquinolin-4-one, 2-chloro-6,7-dihydro-9,10-dimethoxy- (CAS No. 75535-96-5) is a heterocyclic organic molecule with a unique structural framework. Its complex name reflects the presence of fused pyrimidine and isoquinoline rings, which are of significant interest in medicinal chemistry and drug discovery. The 2-chloro and 9,10-dimethoxy substituents further enhance its potential for diverse applications, particularly in the development of bioactive molecules.

In recent years, researchers have focused on heterocyclic compounds like 4H-Pyrimido[6,1-a]isoquinolin-4-one due to their versatility in pharmaceutical applications. The compound's structural features make it a promising candidate for targeting enzymes and receptors involved in various biological pathways. For instance, its isoquinoline core is often associated with alkaloids that exhibit antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased interest in its synthesis and optimization for therapeutic use.

The 2-chloro-6,7-dihydro modification in this compound introduces additional reactivity, making it a valuable intermediate in organic synthesis. Chemists often explore such derivatives to create libraries of analogs for high-throughput screening. Given the growing demand for small-molecule drugs, 75535-96-5 has garnered attention in academic and industrial research. Its potential role in addressing drug-resistant infections or chronic diseases aligns with current healthcare trends, where novel chemical entities are urgently needed.

From a synthetic perspective, the 9,10-dimethoxy groups in 4H-Pyrimido[6,1-a]isoquinolin-4-one contribute to its electron-rich nature, facilitating interactions with biological targets. This characteristic is particularly relevant in the design of kinase inhibitors or GPCR modulators, which are hot topics in drug development. Researchers are also investigating its potential as a fluorescence probe due to its conjugated system, which could be useful in diagnostic imaging.

Environmental and regulatory considerations are equally important when discussing CAS No. 75535-96-5. As the pharmaceutical industry moves toward green chemistry, sustainable synthesis routes for such compounds are being explored. Questions like "How to optimize the yield of 4H-Pyrimido[6,1-a]isoquinolin-4-one derivatives?" or "What are the computational modeling approaches for this scaffold?" are frequently searched, reflecting the compound's relevance in modern research.

In summary, 4H-Pyrimido[6,1-a]isoquinolin-4-one, 2-chloro-6,7-dihydro-9,10-dimethoxy- represents a fascinating area of study at the intersection of chemistry and biology. Its multifaceted applications, from drug discovery to material science, underscore its importance in advancing scientific knowledge. As research continues, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.

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